Cas no 1247122-43-5 (1-(1,3-Thiazol-2-yl)cyclobutan-1-amine)

• Product Name: 1-(1,3-Thiazol-2-yl)cyclobutan-1-amine
• CAS No: 1247122-43-5
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 5167640
• Update Time: 2025-06-09

1-(1,3-Thiazol-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-thiazol-2-yl)cyclobutan-1-amine
• 1-(1,3-Thiazol-2-yl)cyclobutan-1-amine

• Inchi： 1S/C7H10N2S/c8-7(2-1-3-7)6-9-4-5-10-6/h4-5H,1-3,8H2
• InChI Key： STIYJFSVCNEVGJ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1(CCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 0.5
• Topological Polar Surface Area: 67.2

Additional information on 1-(1,3-Thiazol-2-yl)cyclobutan-1-amine

Introduction to 1-(1,3-Thiazol-2-yl)cyclobutan-1-amine (CAS No. 1247122-43-5)

1-(1,3-Thiazol-2-yl)cyclobutan-1-amine, with the CAS number 1247122-43-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl ring and a thiazole moiety, making it a promising candidate for various biological applications.

The chemical structure of 1-(1,3-Thiazol-2-yl)cyclobutan-1-amine consists of a cyclobutyl ring attached to a thiazole ring through an amine group. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its bioactive properties and has been extensively studied in the development of pharmaceuticals. The cyclobutyl ring, on the other hand, adds conformational rigidity and can influence the compound's pharmacokinetic properties.

Recent research has highlighted the potential of 1-(1,3-Thiazol-2-yl)cyclobutan-1-amine in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and analgesic activities. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-(1,3-Thiazol-2-yl)cyclobutan-1-amine effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(1,3-Thiazol-2-yl)cyclobutan-1-amine has also shown promise in neuropharmacology. Preclinical studies have indicated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. A study published in the European Journal of Pharmacology reported that 1-(1,3-Thiazol-2-yl)cyclobutan-1-amine exhibits antidepressant-like effects in animal models of depression. These findings suggest that this compound could be further investigated for its potential as an antidepressant or anxiolytic agent.

The pharmacokinetic profile of 1-(1,3-Thiazol-2-yl)cyclobutan-1-amine is another area of interest. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. In a study published in the Bioorganic & Medicinal Chemistry Letters, scientists evaluated the oral bioavailability and plasma protein binding of 1-(1,3-Thiazol-2-yl)cyclobutan-1-amine. The results indicated that it has good oral bioavailability and low plasma protein binding, which are desirable characteristics for a drug candidate.

Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary toxicological studies have suggested that 1-(1,3-Thiazol-2-yl)cyclobutan-1-amine has a favorable safety profile at therapeutic doses. A study published in the Toxicological Sciences journal reported that this compound did not exhibit significant cytotoxicity or genotoxicity in vitro. However, further long-term safety studies are necessary to fully evaluate its potential side effects.

The synthesis of 1-(1,3-Thiazol-2-yl)cyclobutan-1-amine has been optimized to improve yield and purity. Various synthetic routes have been explored to produce this compound efficiently. One common method involves the reaction of 2-bromothiazole with cyclobutylamine in the presence of a suitable base. This approach has been detailed in several research papers and patents, providing a robust foundation for large-scale production.

In conclusion, 1-(1,3-Thiazol-2-yl)cyclobutan-1-amine (CAS No. 1247122-43-5) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory therapy, neuropharmacology, and other therapeutic areas make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound holds significant promise for future pharmaceutical innovations.